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Compound of Interest

Compound Name: Tormentic Acid

Cat. No.: B1682989

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a critical component of laboratory operations. This
document provides essential, step-by-step guidance for the proper disposal of Tormentic Acid,
a pentacyclic triterpenoid used in various research applications. Adherence to these
procedures is vital for personnel safety and environmental protection.

Immediate Safety and Hazard Information

Tormentic acid is classified as harmful if swallowed, causes skin irritation, and can result in
serious eye irritation. It may also cause respiratory irritation. Therefore, appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at
all times when handling this compound. All handling of solid Tormentic Acid and preparation of
its solutions should be conducted in a well-ventilated area, preferably within a chemical fume
hood.

Key Hazard and Disposal Data Summary
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Property

Information

Citation

Chemical Name

(20,3B3,190)-2,3,19-trinydroxy-
urs-12-en-28-oic acid

Molecular Formula

C30H4s0s

GHS Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[1]

Primary Disposal Route

Licensed Hazardous Waste

Contractor

[1]

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents

[1]

PPE Requirements

Safety goggles, chemical-

resistant gloves, lab coat

[1]

Step-by-Step Disposal Procedures

The cardinal rule for the disposal of Tormentic Acid is to never dispose of it down the drain or

in regular solid waste. All waste streams containing Tormentic Acid must be treated as

hazardous chemical waste and disposed of in accordance with local, state, and federal

regulations through your institution's Environmental Health and Safety (EHS) office.

Solid Tormentic Acid Waste

Solid Tormentic Acid waste includes expired or unused pure compounds, as well as grossly

contaminated items such as weighing paper or spatulas.

Procedure:

e Segregation: Collect all solid Tormentic Acid waste separately from other chemical waste

streams to avoid incompatible mixtures.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubs.acs.org/doi/abs/10.1021/acs.jnatprod.3c00293
https://pubs.acs.org/doi/abs/10.1021/acs.jnatprod.3c00293
https://pubs.acs.org/doi/abs/10.1021/acs.jnatprod.3c00293
https://pubs.acs.org/doi/abs/10.1021/acs.jnatprod.3c00293
https://www.benchchem.com/product/b1682989?utm_src=pdf-body
https://www.benchchem.com/product/b1682989?utm_src=pdf-body
https://www.benchchem.com/product/b1682989?utm_src=pdf-body
https://www.benchchem.com/product/b1682989?utm_src=pdf-body
https://www.benchchem.com/product/b1682989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Containerization: Place the solid waste in a clearly labeled, sealable, and chemically
compatible container. The original product container is often a suitable choice.

o Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

o

The full chemical name: "Tormentic Acid"

[¢]

o

The specific hazards (e.g., "Harmful," "Irritant™)

[e]

The date the first piece of waste was added to the container.

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory. This area should be under the direct control of laboratory personnel and away
from drains and incompatible chemicals.

» Pickup: Arrange for waste pickup through your institution's EHS department.

Tormentic Acid Solutions and Contaminated Labware

This category includes solutions of Tormentic Acid in solvents (e.g., DMSO), as well as
contaminated disposable labware like pipette tips, and aqueous solutions from experimental
procedures.

Procedure:

e Segregation: Do not mix Tormentic Acid solutions with other solvent waste streams unless
explicitly permitted by your EHS office. Organic acid waste should be kept separate from
inorganic acids and bases.

» Containerization: Collect liquid waste in a sealable, chemical-resistant container (e.g., a
glass or polyethylene carboy). Ensure the container is compatible with the solvent used. Do
not fill the container beyond 90% capacity to allow for expansion. Contaminated sharps and
labware should be collected in a designated, puncture-resistant solid waste container.

o Labeling: Label the waste container with a hazardous waste tag detailing all constituents,
including the solvent and an estimated concentration of Tormentic Acid.
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o Storage: Keep the waste container sealed when not in use and store it in a designated
satellite accumulation area with secondary containment to prevent spills.

e Pickup: Schedule a waste collection with your institution's EHS office.

Decontamination of Empty Containers

Empty containers that once held Tormentic Acid must be decontaminated before being
disposed of as regular trash.

Experimental Protocol for Container Decontamination

« Initial Rinse: Rinse the empty container three times with a suitable solvent in which
Tormentic Acid is soluble (e.g., DMSO, methanol, or ethanol). The volume of solvent for
each rinse should be approximately 10% of the container's volume.

o Collect Rinsate: The rinsate from these three rinses is considered hazardous waste. It must
be collected and disposed of following the procedure for Tormentic Acid solutions.

¢ Final Wash: After the solvent rinses, wash the container with soap and water.

o Disposal: Deface or remove the original label from the clean, dry container before disposing
of it in the regular laboratory glass or solid waste, as appropriate.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Tormentic Acid waste in a laboratory setting.
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Tormentic Acid Disposal Workflow

Tormentic Acid Disposal Workflow
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Caption: Disposal workflow for Tormentic Acid waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1682989?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By adhering to these detailed procedures, laboratory personnel can ensure the safe handling
and compliant disposal of Tormentic Acid, thereby minimizing risks to themselves and the
environment. Always consult your institution's specific chemical hygiene plan and EHS
guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [Proper Disposal of Tormentic Acid in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682989#tormentic-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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